1-(2,3-Dichlorobenzyl)piperazine dihydrochloride

• Molecular Formula: C11H16Cl4N2
• Molecular Weight: 318.1 g/mol
• IUPAC Name: 1-[(2,3-dichlorophenyl)methyl]piperazine;dihydrochloride
• InChI: InChI=1S/C11H14Cl2N2.2ClH/c12-10-3-1-2-9(11(10)13)8-15-6-4-14-5-7-15;;/h1-3,14H,4-8H2;2*1H
• InChI Key: KLJOQHAOWBAJAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=C(C(=CC=C2)Cl)Cl.Cl.Cl

Description

1-(2,3-Dichlorobenzyl)piperazine dihydrochloride is a useful research compound. Its molecular formula is C11H16Cl4N2 and its molecular weight is 318.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-[(tert-butyloxycarbonyl]-N′-(2,3-dichlorobenzyl)piperazine [Intermediate 3, (8.25 g, 24 mmol)] in MeOH (200 mL) was added concentrated aqueous HCl solution (15 mL) slowly in portions. The reaction was stirred overnight and the first crop of product crystallized out. The reaction mixture was filtered and the filter cake was rinsed with Et2O to afford a white crystalline solid (4.1 g). The filtrate was concentrated to about ⅓ of the original volume and a second crop of crystalline product was collected by filtration (2.9 g). The combined yield of the title product was 92%. 1H NMR (DMSO-d6) δ 9.81 (br, 2H), 7.87 (d, J=7.5 Hz, 1H), 7.75 (d, J=8.0 Hz), 7.47 (t, J=7.9 Hz), 4.45 (s, 2H), 3.40 (s, 4H), 3.16 (s, 1H); 13C NMR (DMSO-d6) δ 133.0, 132.6, 132.5, 131.9, 128.7, 56.9, 48.2, 40.6; MS Calcd for [C11H14Cl2N2+H]+: 245. found: 245.